(14R)-13,14-dimethyl-13-azapentacyclo[12.3.1.05,17.07,16.010,15]octadeca-1,3,5(17),7(16),8,10(15)-hexaene

• Molecular Formula: C19H19N
• Molecular Weight: 261.4 g/mol
• IUPAC Name: (14R)-13,14-dimethyl-13-azapentacyclo[12.3.1.05,17.07,16.010,15]octadeca-1,3,5(17),7(16),8,10(15)-hexaene
• InChI: InChI=1S/C19H19N/c1-19-11-15-5-3-4-13-10-14-7-6-12(8-9-20(19)2)18(19)17(14)16(13)15/h3-7H,8-11H2,1-2H3/t19-/m1/s1
• InChI Key: AHBOSRZKKHTKEU-LJQANCHMSA-N
• Isomeric SMILES: C[C@@]12CC3=CC=CC4=C3C5=C(C4)C=CC(=C51)CCN2C
• Canonical SMILES: CC12CC3=CC=CC4=C3C5=C(C4)C=CC(=C51)CCN2C

Description

®-5a,6-dimethyl-1,5,5a,6,7,8-hexahydro-6-aza-benzo[mno]aceanthrylene is a complex organic compound with a unique structure that includes multiple fused rings and a nitrogen atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ®-5a,6-dimethyl-1,5,5a,6,7,8-hexahydro-6-aza-benzo[mno]aceanthrylene typically involves multiple steps, including the formation of the aza-benzoaceanthrylene core and subsequent functionalization to introduce the dimethyl groups. Common synthetic routes may involve cyclization reactions, Friedel-Crafts alkylation, and other organic transformations under controlled conditions.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the synthetic routes to maximize yield and purity. This could include the use of catalysts, high-pressure reactors, and continuous flow systems to enhance reaction efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

®-5a,6-dimethyl-1,5,5a,6,7,8-hexahydro-6-aza-benzo[mno]aceanthrylene can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound.

Substitution: Various substitution reactions can be performed to replace hydrogen atoms with other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various electrophiles and nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, solvents, and catalysts to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated or carbonyl-containing derivatives, while substitution reactions can introduce a wide range of functional groups.

Scientific Research Applications

Chemistry

In chemistry, ®-5a,6-dimethyl-1,5,5a,6,7,8-hexahydro-6-aza-benzo[mno]aceanthrylene is studied for its unique structural properties and reactivity. It can serve as a building block for the synthesis of more complex molecules and materials.

Biology

In biological research, this compound may be investigated for its potential interactions with biological macromolecules, such as proteins and nucleic acids. Its structural features could make it a candidate for drug design and development.

Medicine

In medicine, ®-5a,6-dimethyl-1,5,5a,6,7,8-hexahydro-6-aza-benzo[mno]aceanthrylene could be explored for its pharmacological properties. It may have potential as a therapeutic agent for various diseases, depending on its biological activity and mechanism of action.

Industry

In industry, this compound could be used in the development of new materials, such as polymers and coatings, due to its unique chemical properties. It may also find applications in catalysis and other industrial processes.

Mechanism of Action

The mechanism of action of ®-5a,6-dimethyl-1,5,5a,6,7,8-hexahydro-6-aza-benzo[mno]aceanthrylene involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context in which the compound is used. For example, it may bind to specific receptors or enzymes, modulating their activity and leading to downstream effects.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to ®-5a,6-dimethyl-1,5,5a,6,7,8-hexahydro-6-aza-benzo[mno]aceanthrylene include other aza-benzoaceanthrylene derivatives and related polycyclic aromatic compounds. Examples include:

• Benz[mno]aceanthrylene
• Aceanthrylene

Uniqueness

What sets ®-5a,6-dimethyl-1,5,5a,6,7,8-hexahydro-6-aza-benzo[mno]aceanthrylene apart from similar compounds is its specific structural configuration and the presence of the dimethyl groups